Cas no 1154870-88-8 (hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one)

• Product Name: hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one
• CAS No: 1154870-88-8
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 1099958
• Update Time: 2025-05-19

hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one Chemical and Physical Properties

Names and Identifiers

• hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one
• Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-

• Inchi： 1S/C7H12N2O2/c10-7-4-8-3-6-5-11-2-1-9(6)7/h6,8H,1-5H2
• InChI Key： IQKGQXZDRBFFHZ-UHFFFAOYSA-N
• SMILES： O1CCN2C(=O)CNCC2C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 326.6±42.0 °C(Predicted)
• pka: 7.51±0.20(Predicted)

Additional information on hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one

Introduction to Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one (CAS No. 1154870-88-8)

Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound, identified by the CAS number 1154870-88-8, belongs to the class of pyrazino[2,1-c][1,4]oxazine derivatives, which are known for their diverse pharmacological properties. The presence of a hexahydro ring system in its structure contributes to its stability and flexibility, making it a valuable scaffold for drug design and development.

The chemical structure of Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one consists of a fused ring system comprising a pyrazine ring connected to an oxazine ring. This arrangement creates a three-dimensional conformation that can interact with biological targets in specific ways. The compound’s molecular formula is C₈H₁₄N₂O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. Such a composition is typical for many pharmacologically active molecules, which often require precise atomic arrangements to elicit desired biological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one and its derivatives. Researchers have been investigating its possible applications in treating various diseases by modulating biological pathways. One of the most promising areas of research involves its potential as an anti-inflammatory agent. Studies have suggested that this compound may inhibit the activity of key inflammatory enzymes such as COX-2 and LOX, which are implicated in the pathogenesis of chronic inflammatory diseases.

Furthermore, the structural features of Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying specific functional groups within its structure, scientists can fine-tune its bioavailability, solubility, and target specificity. This approach has led to the development of several novel analogs that exhibit improved efficacy and reduced side effects compared to their parent compound.

The synthesis of Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by reduction steps to introduce the hexahydro ring system. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies on this compound.

Recent preclinical studies have demonstrated the potential therapeutic effects of Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one in animal models. These studies have shown that it can effectively reduce inflammation and pain without causing significant toxicity. The compound’s ability to interact with specific receptors and enzymes suggests that it may have applications beyond anti-inflammatory therapy. For instance, it has been hypothesized that it could also exhibit neuroprotective properties by modulating neurotransmitter release and receptor activity.

The development of Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one as a drug candidate is still in its early stages, but the preliminary findings are encouraging. Future research will focus on elucidating its mechanism of action at the molecular level and identifying any potential off-target effects. Additionally, clinical trials will be necessary to evaluate its safety and efficacy in human subjects. These studies will provide critical insights into whether this compound can translate into a viable therapeutic option for patients suffering from various inflammatory and degenerative diseases.

The importance of Hexahydro-Pyrazino[2,1-c][1,4]oxazin-6(1H)-one lies not only in its potential therapeutic applications but also in its role as a chemical scaffold for drug discovery. Its unique structural features offer opportunities for designing new molecules with enhanced pharmacological properties. As research continues to uncover more about this compound’s potential benefits and limitations، it is likely to remain a focal point in pharmaceutical chemistry for years to come.